Ethyl 2-morpholino-2-phenylacetate

• CAS No.: 22083-23-4
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: ethyl 2-morpholin-4-yl-2-phenylacetate
• InChI: InChI=1S/C14H19NO3/c1-2-18-14(16)13(12-6-4-3-5-7-12)15-8-10-17-11-9-15/h3-7,13H,2,8-11H2,1H3
• InChI Key: OIUQKKNLLSEGIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1)N2CCOCC2

Description

Ethyl 2-morpholino-2-phenylacetate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-bromo-2-phenylacetate (0.22 ml, 1.23 mmol) was dissolved in acetonitrile (4.0 ml) and DIPEA (0.26 ml, 1.48 mmol) and morpholine (0.13 ml, 1.481 mmol) were sequentially added. The solution was stirred at room temperature for 1.5 hours. Acetonitrile was evaporated and the residue was purified by flash chromatography (petroleum ether/EtOAc=85/15) to obtain ethyl 2-morpholino-2-phenylacetate (345 mg, quantitative yield) as a colorless oil.